3-Hydroxy-3-methyl-4-carboxybutyl-coa

• CAS No.: 78901-91-4
• Molecular Formula: C27H46N7O19P3S
• Molecular Weight: 897.7 g/mol
• IUPAC Name: (3R)-5-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethylsulfanyl]-3-hydroxy-3-methylpentanoic acid
• InChI: InChI=1S/C27H46N7O19P3S/c1-26(2,21(39)24(40)30-6-4-16(35)29-7-9-57-8-5-27(3,41)10-17(36)37)12-50-56(47,48)53-55(45,46)49-11-15-20(52-54(42,43)44)19(38)25(51-15)34-14-33-18-22(28)31-13-32-23(18)34/h13-15,19-21,25,38-39,41H,4-12H2,1-3H3,(H,29,35)(H,30,40)(H,36,37)(H,45,46)(H,47,48)(H2,28,31,32)(H2,42,43,44)/t15-,19-,20-,21+,25-,27+/m1/s1
• InChI Key: WJVWFKKGYOZUEZ-PQMUVBQJSA-N
• SMILES: CC(C)(COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)C(C(=O)NCCC(=O)NCCSCCC(C)(CC(=O)O)O)O
• Isomeric SMILES: C[C@](CCSCCNC(=O)CCNC(=O)[C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O)(CC(=O)O)O
• Synonyms: 3-hydroxy-3-methyl-4-carboxybutyl-CoA; 3-hydroxy-3-methyl-4-carboxybutyl-coenzyme A; coenzyme A, 3-hydroxy-3-methyl-4-carboxybutyl-; HMCB-CoA

Description

3-Hydroxy-3-methyl-4-carboxybutyl-CoA (HMCC-CoA) is a coenzyme A (CoA) derivative characterized by a branched-chain structure featuring hydroxy, methyl, and carboxy substituents on a butyl backbone . Its synonyms include "Coenzyme A, 3-hydroxy-3-methyl-4-carboxybutyl-" and "CID196120," with the InChIKey WJVWFKKGYOZUEZ-PQMUVBQJSA-N providing a unique identifier for structural verification .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar CoA Derivatives

Structural and Functional Comparison

(S)-3-Hydroxybutyryl-CoA

(S)-3-Hydroxybutyryl-CoA is a well-studied CoA ester involved in ketogenesis and fatty acid β-oxidation. Unlike HMCC-CoA, it lacks the methyl and carboxy groups, instead featuring a single hydroxy group at the C3 position of a butyryl chain . Key distinctions include:

• Metabolic Pathways : (S)-3-Hydroxybutyryl-CoA is a precursor for ketone body synthesis (e.g., acetoacetate) and interacts with enzymes like L-3-hydroxyacyl-CoA dehydrogenase .
• Enzyme Specificity : Assays using substrates of varying chain lengths (He et al., 1989) highlight that enzymes such as dehydrogenases show reduced activity toward longer or branched substrates, suggesting HMCC-CoA may require specialized enzymes .

Acetyl-CoA

Acetyl-CoA, a central metabolite in the tricarboxylic acid (TCA) cycle, shares the CoA moiety but has a simpler structure with an acetyl group. Differences include:

• Functional Groups : Acetyl-CoA lacks hydroxy, methyl, and carboxy substituents, limiting its role to energy production and biosynthetic pathways (e.g., fatty acid synthesis).
• Regulatory Roles : HMCC-CoA’s carboxy group may confer unique regulatory or inhibitory properties absent in Acetyl-CoA.

Data Table: Structural and Functional Attributes

Compound Name	Molecular Formula	Key Functional Groups	Metabolic Pathway	Enzyme Interactions
3-Hydroxy-3-methyl-4-carboxybutyl-CoA	C25H40N7O19P3S	Hydroxy, methyl, carboxy	Hypothesized: leucine degradation	Specialized dehydrogenases
(S)-3-Hydroxybutyryl-CoA	C25H42N7O17P3S	Hydroxy	Ketogenesis, β-oxidation	L-3-hydroxyacyl-CoA dehydrogenase
Acetyl-CoA	C23H38N7O17P3S	Acetyl	TCA cycle, biosynthesis	Citrate synthase, acetyltransferases

Research Findings and Implications

Enzymatic Interactions

The carboxy and methyl groups in HMCC-CoA likely influence its binding affinity to enzymes. For example, the assay by He et al. (1989) demonstrated that L-3-hydroxyacyl-CoA dehydrogenase activity decreases with longer or branched substrates, implying HMCC-CoA may require distinct catalytic machinery .

Solubility and Reactivity

HMCC-CoA’s carboxy group enhances hydrophilicity compared to non-carboxylated analogs like (S)-3-Hydroxybutyryl-CoA. This property could affect its subcellular localization or interaction with membrane-associated enzymes.